Cas no 16899-18-6 (L-2-AMinothiazoline-4-carboxylic Acid)

• Product Name: L-2-AMinothiazoline-4-carboxylic Acid
• CAS No: 16899-18-6
• MF: C₄H₆N₂O₂S
• MW: 146.167639255524
• CID: 1005710
• PubChem ID: 7272538
• Update Time: 2025-05-23

L-2-AMinothiazoline-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• L-2-AMinothiazoline-4-carboxylic Acid
• (4R)-2-Amino-4,5-dihydro-1,3-thiazole-4-carboxylic acid
• L-2-IMino-4-thiazolidinecarboxylic Acid
• L-2-amino-Delta(2)-thiazoline-4-carboxylic acid
• (R)-2-AMino-4,5-dihydro-4-thiazolecarboxylic Acid
• (4R)-2-AMino-4,5-dihydro-4-thiazolecarboxylic Acid
• (4R)-2-amino-2-thiazoline-4-carboxylic acid
• 4-Thiazolidinecarboxylic acid, 2-imino-, L-
• CHEBI:64773
• (4R)-2-amino-4-carboxythiazoline
• (4R)-2-amino-Delta(2)-thiazoline-4-carboxylic acid
• 2-Aminothiazoline-4-carboxylic acid, (R)-
• DTXSID801227526
• 16899-18-6
• CS-0112654
• (R)-2-Amino-4,5-dihydrothiazole-4-carboxylic acid
• 82Q0VIV1QZ
• AKOS006338174
• L-2-amino-2-thiazolin-4-carboxylic acid
• 4-Thiazolecarboxylic acid, 2-amino-4,5-dihydro-, (-)-
• (+)-2-aminothiazoline-4-carboxylic acid
• Q27133417
• (4R)-2-Amino-4,5-dihydro-4-thiazolecarboxylic Acid;
• 2-Aminothiazoline-4-carboxylic acid, (+)-
• SCHEMBL15330742
• 4-Thiazolecarboxylic acid, 2-amino-4,5-dihydro-, (4R)-
• L-2-amino-4,5-dihydro-1,3-thiazole-4-carboxylic acid
• L-2-amino-4-carboxythiazoline
• 4-Thiazolecarboxylic acid, 2-amino-4,5-dihydro-, (R)-
• D77103
• UNII-82Q0VIV1QZ
• 2-Aminothiazoline-4-carboxylic acid, (-)-
• L-2-amino-2-thiazoline-4-carboxylic acid

• Inchi： 1S/C4H6N2O2S/c5-4-6-2(1-9-4)3(7)8/h2H,1H2,(H2,5,6)(H,7,8)/t2-/m0/s1
• InChI Key： VHPXSBIFWDAFMB-REOHCLBHSA-N
• SMILES： S1C(N)=N[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 146.01508
• Monoisotopic Mass: 146.01499861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 75.68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-2-AMinothiazoline-4-carboxylic Acid

Introduction to L-2-Aminothiazoline-4-carboxylic Acid (CAS No. 16899-18-6)

L-2-Aminothiazoline-4-carboxylic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 16899-18-6, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic organic compound belongs to the thiazoline family, characterized by a sulfur-containing five-membered ring fused with an amine group. The structural motif of L-2-Aminothiazoline-4-carboxylic Acid makes it a versatile intermediate in the synthesis of various biologically active molecules, particularly in the development of therapeutic agents targeting inflammatory and infectious diseases.

The L-2-Aminothiazoline-4-carboxylic Acid scaffold has garnered considerable attention due to its unique electronic and steric properties, which contribute to its role as a key building block in medicinal chemistry. The presence of both an amino group and a carboxylic acid moiety provides multiple sites for functionalization, enabling the construction of complex drug molecules with tailored pharmacological profiles. Recent advancements in synthetic methodologies have further enhanced the accessibility of this compound, facilitating its incorporation into novel drug candidates.

In recent years, research has highlighted the potential of L-2-Aminothiazoline-4-carboxylic Acid derivatives as inhibitors of various enzymatic pathways implicated in human diseases. For instance, studies have demonstrated that modifications of the thiazoline core can lead to compounds with potent anti-inflammatory and antimicrobial activities. The carboxylic acid group can be utilized to form esters or amides, expanding the structural diversity of derivatives while maintaining biological efficacy. Such modifications are crucial for optimizing pharmacokinetic properties and improving target specificity.

One notable area of investigation involves the use of L-2-Aminothiazoline-4-carboxylic Acid in the development of protease inhibitors. Proteases play pivotal roles in numerous physiological processes, including viral replication and cancer progression. By designing analogs that mimic natural substrates or inhibit key proteases, researchers aim to develop treatments for conditions such as HIV/AIDS and certain types of cancer. The flexibility of the L-2-Aminothiazoline-4-carboxylic Acid backbone allows for precise tuning of binding interactions with target enzymes, making it an invaluable tool in structure-based drug design.

The carboxylic acid functionality also lends itself to salt formation, which is a common strategy in pharmaceutical formulations to enhance solubility and stability. Salts derived from L-2-Aminothiazoline-4-carboxylic Acid can be incorporated into oral or injectable formulations, improving patient compliance and therapeutic outcomes. Additionally, the amino group provides a site for further derivatization into amides or ureas, which are prevalent motifs in bioactive molecules known for their receptor binding affinity.

Recent computational studies have shed light on the conformational dynamics of L-2-Aminothiazoline-4-carboxylic Acid derivatives, providing insights into how structural variations influence biological activity. Molecular modeling techniques have been employed to predict binding modes with protein targets, aiding in the rational design of next-generation compounds. These studies underscore the importance of understanding molecular interactions at an atomic level to optimize drug design strategies.

The synthesis of L-2-Aminothiazoline-4-carboxylic Acid itself has been refined through multi-step organic transformations, including cyclization reactions and functional group interconversions. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and energy consumption. Such improvements align with global efforts to promote green chemistry principles in pharmaceutical manufacturing.

Beyond its applications in drug development, L-2-Aminothiazoline-4-carboxylic Acid has been explored as a ligand in coordination chemistry. Its ability to chelate metal ions makes it useful in designing catalysts for organic transformations or sensors for environmental monitoring. The coordination properties of this compound have been particularly studied with transition metals such as copper and zinc, which are integral to many biological processes.

The versatility of L-2-Aminothiazoline-4-carboxylic Acid extends to its role as a precursor in materials science. Functionalized derivatives have been investigated for their potential use in polymer chemistry and nanotechnology. For example, incorporating thiazoline-based units into polymer backbones can confer unique properties such as enhanced thermal stability or biodegradability, making them suitable for biomedical applications.

In conclusion, L-2-Aminothiazoline-4-carboxylic Acid (CAS No. 16899-18-6) represents a cornerstone compound in modern pharmaceutical research. Its structural features enable diverse functionalization strategies, making it indispensable for developing innovative therapeutic agents. As research continues to uncover new applications and synthetic methodologies, this compound is poised to remain at the forefront of medicinal chemistry innovation.